Rhodium(II) formamidinate

• CAS RN: 105164-41-8
• Molecular Formula: C34H34F6N4O6Rh2
• Molecular Weight: 914.5 g/mol
• IUPAC Name: (4-methylphenyl)-[(4-methylphenyl)iminomethyl]azanide;rhodium(2+);2,2,2-trifluoroacetate;dihydrate
• InChI: InChI=1S/2C15H15N2.2C2HF3O2.2H2O.2Rh/c2*1-12-3-7-14(8-4-12)16-11-17-15-9-5-13(2)6-10-15;2*3-2(4,5)1(6)7;;;;/h2*3-11H,1-2H3;2*(H,6,7);2*1H2;;/q2*-1;;;;;2*+2/p-2
• InChI Key: MEAYMXOPHWUSCH-UHFFFAOYSA-L
• Isomeric SMILES: CC1=CC=C(C=C1)[N-]C=NC2=CC=C(C=C2)C.CC1=CC=C(C=C1)[N-]C=NC2=CC=C(C=C2)C.C(=O)(C(F)(F)F)[O-].C(=O)(C(F)(F)F)[O-].O.O.[Rh+2].[Rh+2]
• synonyms: Rh2(Form)(O2CCF3)2(H2O)2; rhodium(II) formadinate; rhodium(II)(N,N'-di-4-tolyl formamidinate)(O2CCF3)2(H2O)2; rhodium(II)(N,N'-di-4-tolylformidinate)(trifluoroacetato)

Description

Rhodium(II) formamidinate is a type of organometallic compound that has been widely studied for its potential applications in various fields of science. This compound is known for its unique chemical properties, which make it a valuable tool for researchers in the field of chemistry, biochemistry, and materials science.

Mechanism Of Action

The mechanism of action of Rhodium(II) formamidinate is not fully understood, but it is believed to involve the transfer of electrons from the rhodium center to the ligand. This results in the formation of a reactive intermediate, which can then undergo various reactions, such as insertion into a C-H bond or cyclopropanation.

Biochemical And Physiological Effects

Rhodium(II) formamidinate has been shown to have various biochemical and physiological effects, including cytotoxicity and anticancer activity. In vitro studies have shown that this compound can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. However, further studies are needed to determine the safety and efficacy of Rhodium(II) formamidinate for use in humans.

Advantages And Limitations For Lab Experiments

One of the main advantages of Rhodium(II) formamidinate is its high reactivity, which makes it a valuable tool for various organic reactions. However, this compound can be difficult to handle due to its air and moisture sensitivity, which can limit its use in certain experiments. Additionally, the high cost of this compound can also be a limitation for some researchers.

Future Directions

There are many future directions for research on Rhodium(II) formamidinate, including the development of new synthesis methods, the study of its mechanism of action, and the exploration of its potential applications in various fields of science. One potential area of research is the use of Rhodium(II) formamidinate in drug delivery, where it could be used to target specific cells or tissues in the body. Additionally, the development of new materials using Rhodium(II) formamidinate could have important applications in electronics and photonics. Overall, the potential applications of Rhodium(II) formamidinate are vast, and further research is needed to fully understand its properties and potential.

Synthesis Methods

Rhodium(II) formamidinate can be synthesized using various methods, including the reaction of rhodium(II) acetate with formamidine hydrochloride in the presence of a base, such as sodium hydroxide. The resulting compound is then purified using various techniques, such as column chromatography or recrystallization.

Scientific Research Applications

Rhodium(II) formamidinate has been extensively studied for its potential applications in various fields of science, including catalysis, materials science, and biochemistry. In catalysis, this compound has been shown to be an effective catalyst for various organic reactions, such as cyclopropanation and C-H bond activation. In materials science, Rhodium(II) formamidinate has been used to synthesize novel materials with unique electronic and optical properties. In biochemistry, this compound has been studied for its potential applications in cancer therapy and drug delivery.